Cas no 2228476-59-1 (3-(2-azidoethyl)thiolane)

• Product Name: 3-(2-azidoethyl)thiolane
• CAS No: 2228476-59-1
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• CID: 6420007
• PubChem ID: 150440749
• Update Time: 2025-11-01

3-(2-azidoethyl)thiolane Chemical and Physical Properties

Names and Identifiers

• 3-(2-azidoethyl)thiolane
• 2228476-59-1
• EN300-1741223

• Inchi： 1S/C6H11N3S/c7-9-8-3-1-6-2-4-10-5-6/h6H,1-5H2
• InChI Key： HLSHJISNEOPSJX-UHFFFAOYSA-N
• SMILES： S1CCC(CCN=[N+]=[N-])C1

Computed Properties

• Exact Mass: 157.06736854g/mol
• Monoisotopic Mass: 157.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(2-azidoethyl)thiolane

Exploring the Versatile Applications of 3-(2-azidoethyl)thiolane (CAS No. 2228476-59-1) in Modern Chemistry

The compound 3-(2-azidoethyl)thiolane (CAS No. 2228476-59-1) has emerged as a pivotal building block in synthetic chemistry, particularly in the fields of click chemistry and bioconjugation. Its unique structural features, combining a thiolane ring with an azidoethyl group, make it an attractive candidate for researchers exploring molecular probes, drug discovery, and material science. The growing interest in this compound is reflected in the increasing number of scientific publications and patent applications mentioning its utility.

One of the most compelling aspects of 3-(2-azidoethyl)thiolane is its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC), the quintessential click reaction. This property has made it particularly valuable in biomolecule labeling and polymer modification. Recent studies have demonstrated its effectiveness in creating fluorescent tags for cellular imaging, addressing the current research focus on real-time biological monitoring and diagnostic tools development.

The compound's thiolane moiety offers additional reactivity that distinguishes it from simpler azido compounds. This feature enables dual functionalization strategies, allowing researchers to create more complex architectures in nanotechnology applications. The scientific community has particularly noted its potential in developing smart materials with responsive properties, aligning with the current trend toward stimuli-responsive polymers and self-healing materials.

From a synthetic perspective, 3-(2-azidoethyl)thiolane (CAS No. 2228476-59-1) presents interesting challenges and opportunities in route optimization and scale-up processes. Recent publications have explored various synthetic pathways, with particular attention to atom economy and green chemistry principles - topics of significant interest in contemporary chemical manufacturing. The compound's stability profile makes it suitable for long-term storage, an important consideration for industrial applications.

In the realm of medicinal chemistry, derivatives of 3-(2-azidoethyl)thiolane have shown promise as pharmacophore components. Researchers are investigating its incorporation into targeted drug delivery systems, capitalizing on both the azide functionality for conjugation and the thiolane ring for enhanced membrane permeability. These developments respond to the growing demand for precision medicine approaches and personalized therapeutics.

The compound's utility extends to surface modification techniques, where it has been employed to create biofunctional interfaces for biosensors and medical devices. This application aligns with current interests in wearable health technology and point-of-care diagnostics. The azide group's selective reactivity allows for orthogonal surface functionalization, a technique increasingly important in microarray technology and lab-on-a-chip devices.

Recent advances in catalysis have revealed novel applications for 3-(2-azidoethyl)thiolane as a ligand precursor. Its ability to form stable complexes with transition metals has sparked interest in developing new catalytic systems for asymmetric synthesis, particularly in the pharmaceutical industry where chiral synthesis remains a critical challenge. These developments address the persistent need for more efficient and selective catalytic processes in fine chemical production.

From a safety and handling perspective, while 3-(2-azidoethyl)thiolane (CAS No. 2228476-59-1) requires standard laboratory precautions, its stability under normal conditions makes it a practical choice for various research applications. This characteristic has contributed to its growing popularity in high-throughput screening and combinatorial chemistry, where reliable and consistent performance is essential.

The future directions for research involving 3-(2-azidoethyl)thiolane appear promising, with potential applications in emerging fields such as bioorthogonal chemistry and chemical biology. Its unique combination of functionalities positions it as a versatile tool for addressing current challenges in therapeutic development and materials innovation. As synthetic methodologies continue to advance, we can anticipate even broader applications for this intriguing compound in both academic and industrial settings.